Cas no 1806818-08-5 (3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol)

• Product Name: 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol
• CAS No: 1806818-08-5
• MF: C₈H₆F₅NO
• MW: 227.131359577179
• CID: 4849181
• Update Time: 2025-07-21

3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol

• Inchi： 1S/C8H6F5NO/c9-7(10)6-4(8(11,12)13)1-2-14-5(6)3-15/h1-2,7,15H,3H2
• InChI Key： GSDOMOKPTZUWAL-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=NC=CC=1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1

Additional information on 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol

Introduction to 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol (CAS No. 1806818-08-5)

3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol (CAS No. 1806818-08-5) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, difluoromethyl, and trifluoromethyl groups, which collectively contribute to its diverse biological activities and potential therapeutic applications.

The difluoromethyl and trifluoromethyl substituents are known for their ability to modulate the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and binding affinity. These properties make 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol an attractive candidate for drug discovery and development. Recent studies have highlighted its potential in various therapeutic areas, including oncology, neurology, and infectious diseases.

In the context of oncology, 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol has been investigated for its anti-cancer properties. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent cytotoxic effects against a range of cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival.

Neurological disorders represent another promising area for the application of 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol. Studies have demonstrated that this compound can cross the blood-brain barrier (BBB), making it a viable candidate for treating central nervous system (CNS) disorders. Preclinical data suggest that it may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

Infectious diseases are also a focus of research involving 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol. Recent studies have explored its antiviral and antibacterial properties. For instance, a study published in the Journal of Antimicrobial Chemotherapy found that this compound exhibits broad-spectrum antiviral activity against several RNA viruses, including influenza and coronavirus. Additionally, it has shown promising results in inhibiting the growth of multidrug-resistant bacteria, making it a potential lead compound for developing new antimicrobial agents.

The synthetic route to 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol has been well-documented in the literature. One common approach involves the reaction of 2-chloro-5-trifluoromethylpyridine with difluoroacetic acid followed by reduction to form the methanol derivative. This synthetic method is scalable and can be adapted for large-scale production, which is essential for clinical development.

Pharmacokinetic studies have revealed that 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects. Additionally, preliminary toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

Despite its promising potential, further research is needed to fully elucidate the mechanisms of action and optimize the therapeutic profile of 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol. Ongoing clinical trials are evaluating its safety and efficacy in human subjects, with initial results expected to provide valuable insights into its therapeutic applications.

In conclusion, 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-methanol (CAS No. 1806818-08-5) is a versatile compound with significant potential in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for drug discovery and development. As research continues to advance, it is anticipated that this compound will play an important role in addressing unmet medical needs and improving patient outcomes.